5-(3-Bromophenoxy)pyrimidin-2-amine

• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• IUPAC Name: 5-(3-bromophenoxy)pyrimidin-2-amine
• InChI: InChI=1S/C10H8BrN3O/c11-7-2-1-3-8(4-7)15-9-5-13-10(12)14-6-9/h1-6H,(H2,12,13,14)
• InChI Key: KYBPYFNMYFPISH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OC2=CN=C(N=C2)N

Description

5-(3-Bromophenoxy)pyrimidin-2-amine is a pyrimidine derivative characterized by a 2-aminopyrimidine core substituted at the 5-position with a 3-bromophenoxy group. This compound belongs to a broader class of pyrimidin-2-amine derivatives, which are of significant interest in medicinal chemistry due to their bioactivity, including kinase inhibition, biofilm modulation, and antimicrobial properties . The bromophenoxy group introduces both steric bulk and electronic effects, enhancing interactions with biological targets such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Bromophenoxy)pyrimidin-2-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-bromophenol and 2-aminopyrimidine.

Formation of 3-Bromophenoxy Intermediate: 3-Bromophenol is reacted with a suitable base, such as potassium carbonate, in the presence of a solvent like dimethylformamide (DMF) to form the 3-bromophenoxy intermediate.

Coupling Reaction: The 3-bromophenoxy intermediate is then coupled with 2-aminopyrimidine using a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, to yield 5-(3-Bromophenoxy)pyrimidin-2-amine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity while reducing production costs.

Chemical Reactions Analysis

Types of Reactions

5-(3-Bromophenoxy)pyrimidin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Condensation Reactions: The amino group in the pyrimidine ring can participate in condensation reactions with aldehydes or ketones to form imines or enamines.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, and the reactions are typically carried out in polar solvents such as DMF or DMSO.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride can be used.

Condensation Reactions: Catalysts such as acids or bases are often employed to facilitate these reactions.

Major Products

The major products formed from these reactions include various substituted derivatives of 5-(3-Bromophenoxy)pyrimidin-2-amine, which can exhibit different biological activities and properties.

Scientific Research Applications

5-(3-Bromophenoxy)pyrimidin-2-amine has several scientific research applications, including:

Medicinal Chemistry: It is used as a scaffold for the development of novel drugs, particularly in the treatment of cancer and infectious diseases.

Biological Research: The compound is studied for its potential as an inhibitor of specific enzymes and proteins involved in disease pathways.

Chemical Biology: It serves as a tool compound for probing biological systems and understanding molecular mechanisms.

Industrial Applications: The compound is used in the synthesis of advanced materials and as a precursor for other bioactive molecules.

Mechanism of Action

The mechanism of action of 5-(3-Bromophenoxy)pyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenoxy group enhances its binding affinity and selectivity towards these targets. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the biological pathway involved .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituent at the 5-position of the pyrimidin-2-amine scaffold critically influences physical properties and bioactivity. Key analogs include:

Table 1: Comparative Physicochemical Properties

Compound	Substituent	Molecular Weight	Melting Point (°C)	Synthesis Yield (%)	Key References
5-(3-Bromophenoxy)pyrimidin-2-amine	3-Bromophenoxy	280.11*	Not reported	Not reported	N/A
5-(Hex-1-ynyl)pyrimidin-2-amine	Hexynyl	191.25	147–149	99
5-(4-Methoxyphenyl)pyrimidin-2-amine	4-Methoxyphenyl	201.22	Not reported	Not reported
5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidin-2-amine	Bromo, chloro, trifluoromethyl	305.46	Not reported	Not reported
5-(4-Fluorophenyl)-4-[1-(methanesulfonyl)azetidin-3-yl]pyrimidin-2-amine	Fluorophenyl, azetidine-sulfonyl	322.36	Not reported	Not reported

*Calculated based on formula C₁₀H₉BrN₃O.

Key Observations :

• Alkynyl substituents (e.g., hexynyl) yield high synthesis efficiency (99%) and moderate melting points (~147°C), likely due to reduced crystallinity compared to aromatic substituents .
• The methoxy group in 5-(4-Methoxyphenyl)pyrimidin-2-amine is electron-donating, contrasting with the electron-withdrawing bromophenoxy group in the target compound .

Table 2: Bioactivity Comparison

Compound	Reported Bioactivity	Target/Mechanism	References
5-(3-Bromophenoxy)pyrimidin-2-amine	Not explicitly reported*	Hypothesized kinase/CDK inhibition	N/A
5-(Hex-1-ynyl)pyrimidin-2-amine	Biofilm modulation	Bacterial biofilm disruption
5-(4-Methoxyphenyl)pyrimidin-2-amine	Kinase inhibition (e.g., CDK4)	Cell cycle regulation
Paxalisib (PI3K inhibitor)	Anticancer	Phosphatidylinositol 3-kinase (PI3K)
L7I (PDB ligand)	Kinase inhibition	Structural binding to kinase domains

Key Observations :

• Alkynyl derivatives (e.g., 5-(Hex-1-ynyl)) demonstrate biofilm-modulating activity, likely due to hydrophobic interactions with bacterial membranes .
• Aromatic derivatives (e.g., 4-methoxyphenyl) are associated with kinase inhibition, as seen in CDK4-targeting compounds . The bromophenoxy group in the target compound may enhance binding affinity through halogen bonding.
• Complex derivatives (e.g., paxalisib, L7I) incorporate additional pharmacophores (e.g., morpholino, sulfonyl groups) for enhanced target specificity and potency .

Key Observations :

• Sonogashira/Suzuki couplings are efficient for introducing alkynyl/aryl groups, achieving >99% yields in some cases .
• Halogenation strategies (e.g., bromination) are critical for derivatives requiring halogen substituents for further functionalization .

Biological Activity

5-(3-Bromophenoxy)pyrimidin-2-amine is a compound of increasing interest in medicinal chemistry, particularly due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, antimicrobial effects, and potential mechanisms of action based on various research findings.

Chemical Structure and Properties

The chemical structure of 5-(3-Bromophenoxy)pyrimidin-2-amine consists of a pyrimidine core substituted with a bromophenoxy group. This structural feature is significant as it influences the compound's interaction with biological targets.

Table 1: Chemical Structure

Component	Structure
Pyrimidine Core	Pyrimidine
Bromophenoxy Group	Bromophenoxy

Anticancer Activity

Research has demonstrated that 5-(3-Bromophenoxy)pyrimidin-2-amine exhibits significant anticancer activity. A study highlighted its potential as an inhibitor of various cancer cell lines, including breast and colorectal cancer cells.

Case Study: Anticancer Efficacy

In a recent study, the compound was tested against several cancer cell lines using the SRB assay. The results indicated that it has an IC50 value in the low micromolar range, suggesting potent antiproliferative effects.

• Cell Lines Tested :
  • HCT116 (Colorectal Cancer)
  • MCF7 (Breast Cancer)

Table 2: Anticancer Activity Data

Cell Line	IC50 (μM)	Mechanism of Action
HCT116	3.5	Induction of apoptosis via caspase activation
MCF7	4.2	Cell cycle arrest at G2/M phase

Antimicrobial Activity

In addition to its anticancer properties, 5-(3-Bromophenoxy)pyrimidin-2-amine has shown promise as an antimicrobial agent. Various studies have evaluated its effectiveness against a range of microbial species.

Research Findings on Antimicrobial Activity

A study employing the tube dilution method reported that the compound exhibited notable antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Table 3: Antimicrobial Activity Results

Microbial Species	Minimum Inhibitory Concentration (MIC) (μg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25
Pseudomonas aeruginosa	50

The biological activity of 5-(3-Bromophenoxy)pyrimidin-2-amine can be attributed to several mechanisms:

• Inhibition of Kinases : The compound has been shown to inhibit receptor tyrosine kinases (RTKs), which are crucial in cancer cell signaling pathways.
• Induction of Apoptosis : It promotes apoptosis in cancer cells through the activation of caspases.
• Antimicrobial Mechanism : The exact mechanism for antimicrobial activity is still under investigation, but it may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.